Cas no 1820679-70-6 (Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate)

Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate is a chiral piperidine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a difluorinated backbone. Its stereospecific (R)-configuration and difluorination enhance its utility in medicinal chemistry, particularly as a building block for bioactive compounds. The Boc group ensures stability during synthetic manipulations, while the 4-amino group allows for further functionalization. The difluorinated moiety can influence metabolic stability and lipophilicity, making it valuable in drug discovery. This compound is commonly employed in the synthesis of pharmaceuticals targeting CNS disorders, enzyme inhibitors, and other therapeutic agents requiring rigid, fluorinated scaffolds. Its high purity and well-defined stereochemistry support reproducible results in research and development.

Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate structure

1820679-70-6 structure

Product Name:Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate

CAS No:1820679-70-6

MF:C₁₀H₁₈F₂N₂O₂

MW:236.258929729462

MDL:MFCD30386986

CID:4619312

PubChem ID:86333108

Update Time:2025-10-14

Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
- (4R)-1-Boc-4-amino-3,3-difluoropiperidine
- t-Butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-amino-3,3-difluoro-, 1,1-dimethylethyl ester, (4R)-
- (R)-4-amino-1-Boc-3,3-difluoro-piperidine
- AKOS037644589
- VXC67970
- tert-butyl(4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
- 1,1-Dimethylethyl (4R)-4-amino-3,3-difluoro-1-piperidinecarboxylate
- 1820679-70-6
- CS-0048518
- P17431
- AT14567
- APZOOTJWPGQYSZ-SSDOTTSWSA-N
- (R)-TERT-BUTYL 4-AMINO-3,3-DIFLUOROPIPERIDINE-1-CARBOXYLATE
- AS-54040
- (4R)-1-Boc-4-amino-3,3-difluoropiperidine ee
- SCHEMBL17966333
- MFCD30386986
- DTXSID201163314
- Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
- MDL： MFCD30386986
- Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-5-4-7(13)10(11,12)6-14/h7H,4-6,13H2,1-3H3/t7-/m1/s1
- InChI Key： APZOOTJWPGQYSZ-SSDOTTSWSA-N
- SMILES： FC1(CN(C(=O)OC(C)(C)C)CC[C@H]1N)F

Computed Properties

Exact Mass: 236.13363415 g/mol
Monoisotopic Mass: 236.13363415 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 55.6
Molecular Weight: 236.26

Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate Pricemore >>

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abcr	AB486890-100 mg	t-Butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate; .	1820679-70-6		100MG	€381.10	2022-07-29
abcr	AB486890-250 mg	t-Butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate; .	1820679-70-6		250MG	€720.80	2022-07-29
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